Cas no 1361803-57-7 (3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl
• CAS No: 1361803-57-7
• MF: C₁₄H₇Cl₂F₅
• MW: 341.103399515152
• CID: 4994582
• Update Time: 2025-09-28

3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5/c15-9-3-8(4-10(16)6-9)11-5-7(13(17)18)1-2-12(11)14(19,20)21/h1-6,13H
• InChI Key： XWMYZGQDXKBUDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C(F)F)C=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl

Professional Introduction to 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl (CAS No. 1361803-57-7)

3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl, with the chemical formula C₁₄H₅Cl₂F₅, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 1361803-57-7, belongs to the biphenyl class of molecules, which are widely recognized for their diverse applications in medicinal chemistry. The structural features of this molecule, particularly its 3,5-dichloro and 5'-difluoromethyl-2'-trifluoromethyl substituents, contribute to its intriguing chemical properties and potential biological activities.

The biphenyl core structure is a cornerstone in the design of many pharmacologically active agents due to its ability to facilitate optimal pharmacokinetic profiles and target specificity. In the case of 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl, the presence of multiple halogen atoms enhances its reactivity and versatility in synthetic chemistry. This makes it a valuable intermediate in the synthesis of more complex molecules designed for therapeutic purposes.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have indicated that the electron-withdrawing nature of the chloro and trifluoromethyl groups can significantly influence the molecule's interactions with biological targets. Specifically, these groups can modulate the electronic properties of the biphenyl ring, leading to altered binding affinities and selectivity profiles.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized molecular modeling techniques to explore the potential of 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl as a scaffold for developing novel antiviral agents. The study highlighted how the compound's unique substitution pattern could be exploited to target viral proteases and polymerases more effectively than existing drugs. This research underscores the importance of structural optimization in drug discovery and development.

The synthesis of 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands meticulous attention to detail due to their high reactivity and sensitivity to environmental factors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmaceutical industry has shown considerable interest in halogenated biphenyl derivatives due to their broad spectrum of biological activities. For instance, related compounds have been investigated for their potential as kinase inhibitors, which are critical in treating various types of cancer. The structural motifs present in 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl suggest that it may exhibit similar inhibitory effects on target enzymes.

Emerging research also suggests that this compound may have applications beyond traditional pharmaceuticals. For example, its stability under various environmental conditions makes it a promising candidate for use in advanced materials science. Researchers are exploring its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices due to its ability to absorb and emit light efficiently.

The impact of fluorine substitution on the electronic properties of biphenyl derivatives is another area of active investigation. Fluorine atoms are known to exert strong electron-withdrawing effects through both hyperconjugation and inductive mechanisms. This phenomenon can be harnessed to fine-tune the reactivity and selectivity of chemical reactions involving these compounds. In the context of drug discovery, such modulation can lead to more potent and selective therapeutic agents.

In conclusion, 3,5-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl represents a fascinating subject of study with significant implications for both pharmaceutical research and materials science. Its unique structural features offer a rich platform for further exploration, particularly in the development of novel therapeutics targeting complex diseases. As computational methods continue to advance, our understanding of how these compounds interact with biological systems will undoubtedly deepen, paving the way for innovative applications.